Cas no 34707-92-1 (Chlorothricin)

Chlorothricin structure

Product Name:Chlorothricin

CAS No:34707-92-1

MF:C₅₀H₆₃ClO₁₆

MW:955.478636026382

CID:318578

PubChem ID:76956249

Update Time:2025-04-19

Chlorothricin Chemical and Physical Properties

Names and Identifiers

- 18H-16a,19-Metheno-16aH-benzo[e]naphtho[2,1-m][1,4]dioxacyclopentadecin-14-carboxylicacid, 4-[[4-O-[3-O-(3-chloro-6-methoxy-2-methylbenzoyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1,2,3,4,4a,6a,7,8,9,10,12a,15,16,21,21a,21b-hexadecahydro-22-hydroxy-15,21a-dimethyl-18,21-dioxo-,(4S,4aS,6aR,11E,12aR,15R,16aS,21aR,21bR)-
- 18H-16a,19-Metheno-16aH-benzo[e]naphtho[2,1-m][1,4]dioxacyclopentadecin-14-carboxylicacid, 4-[...
- 18H-16a,19-Metheno-16aH-benzo[e]naphtho[2,1-m][1,4]dioxacyclopentadecin-14-carboxylicacid, 4-[[4-O-[3-O-(3-chloro-6-methoxy-2-methylbenzoyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]-2,6-dideoxy-b-D-arab
- CHLOROTHRICIN
- 6-chloro-2H-1,2,4-benzothiadiazine-7-sulfonamide,1,1-dioxide
- Chlorosal
- Chlorothiazid
- chlorothiazide
- Chlorthiazide
- Chlortiazid
- Chlorurit
- Chlotride
- Clotride
- Diuresal
- Diuril
- (1S,3R,6R,7Z,13R,16S,17S,21R,22R)-17-[(2R,4R,5S,6R)-5-[(2S,4R,5R,6R)-4-(3-Chloro-6-methoxy-2-methylbenzoyl)oxy-5-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-28-hydroxy-3,22-dimethyl-23,26-dioxo-24,27-dioxapentacyclo[23.2.1.01,6.013,22.016,21]octacosa-4,7,14,25(28)-tetraene-4-carboxylic acid
- HY-125552
- 34707-92-1
- Chlorothricin
- Inchi： 1S/C50H63ClO16/c1-24-23-50-29(20-31(24)45(55)56)13-10-8-7-9-12-28-16-17-30-32(49(28,5)48(59)66-43(44(50)54)47(58)67-50)14-11-15-35(30)63-38-21-34(52)42(27(4)62-38)65-39-22-37(41(53)26(3)61-39)64-46(57)40-25(2)33(51)18-19-36(40)60-6/h10,13,16-20,24,26-30,32,34-35,37-39,41-42,52-54H,7-9,11-12,14-15,21-23H2,1-6H3,(H,55,56)/b13-10-/t24-,26-,27-,28-,29-,30+,32-,34-,35+,37-,38+,39+,41-,42-,49-,50+/m1/s1
- InChI Key： WUXHQHDSSKBJFH-LTBGADRXSA-N
- SMILES： ClC1=CC=C(C(=C1C)C(=O)O[C@H]1[C@@H]([C@@H](C)O[C@H](C1)O[C@@H]1[C@@H](C)O[C@H](C[C@H]1O)O[C@H]1CCC[C@@H]2[C@@H]1C=C[C@H]1CCCCC=C[C@@H]3C=C(C(=O)O)[C@H](C)C[C@]43C(=C(C(=O)O4)OC([C@@]21C)=O)O)O)OC |c:45|

Computed Properties

Exact Mass: 954.38000
Monoisotopic Mass: 954.38
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 67
Rotatable Bond Count: 9
Complexity: 2000
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 223A^2
XLogP3: 7.5

Experimental Properties

Density: 1.39g/cm3
Melting Point: 206-207°
Boiling Point: 1021.1ºC at 760mmHg
Flash Point: 571.4ºC
Refractive Index: 1.619
PSA: 223.04000
LogP: 6.95860
pka: pK: 5.01, 7.91(at 25℃)

Chlorothricin Pricemore >>

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